Cas no 2287268-77-1 (2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid)
2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
- EN300-6761337
- 2287268-77-1
- 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
-
- Inchi: 1S/C18H22ClNO4/c1-16(2,3)24-15(23)20-13(14(21)22)18-8-17(9-18,10-18)11-6-4-5-7-12(11)19/h4-7,13H,8-10H2,1-3H3,(H,20,23)(H,21,22)
- InChI Key: ALLLJYZOKFHKKV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2
Computed Properties
- Exact Mass: 351.1237359g/mol
- Monoisotopic Mass: 351.1237359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 75.6Ų
2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6761337-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 0.05g |
$1513.0 | 2025-03-13 | |
| Enamine | EN300-6761337-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 0.1g |
$1585.0 | 2025-03-13 | |
| Enamine | EN300-6761337-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 0.25g |
$1657.0 | 2025-03-13 | |
| Enamine | EN300-6761337-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 0.5g |
$1728.0 | 2025-03-13 | |
| Enamine | EN300-6761337-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 1.0g |
$1801.0 | 2025-03-13 | |
| Enamine | EN300-6761337-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 2.5g |
$3530.0 | 2025-03-13 | |
| Enamine | EN300-6761337-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 5.0g |
$5221.0 | 2025-03-13 | |
| Enamine | EN300-6761337-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287268-77-1 | 95.0% | 10.0g |
$7742.0 | 2025-03-13 |
2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
Research Briefing on 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS: 2287268-77-1)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of bicyclo[1.1.1]pentane (BCP) derivatives as bioisosteres for phenyl rings, offering improved metabolic stability and pharmacokinetic properties. Among these, the compound 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS: 2287268-77-1) has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications.
The synthesis and characterization of this compound have been reported in recent literature, with a focus on its utility as a building block for drug discovery. The presence of the BCP core, combined with the 2-chlorophenyl and tert-butoxycarbonyl (Boc)-protected amino acid moieties, confers distinct physicochemical properties that are advantageous for targeting specific biological pathways. Computational studies suggest that this compound may exhibit enhanced binding affinity to certain protein targets, although experimental validation is still underway.
Preliminary pharmacological evaluations indicate that 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid demonstrates favorable solubility and permeability profiles, making it a suitable candidate for oral administration. Additionally, its stability under physiological conditions has been confirmed through in vitro assays, which is a critical factor for further development.
Current research efforts are directed towards elucidating the compound's mechanism of action and identifying potential therapeutic targets. Given its structural similarity to known bioactive molecules, it is hypothesized that this compound may have applications in central nervous system (CNS) disorders, inflammatory diseases, or oncology. Collaborative studies between academic and industrial research groups are expected to provide more insights into its biological activity in the near future.
In conclusion, 2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid represents a novel chemical entity with significant potential in drug discovery. Its unique structural attributes and promising preliminary data warrant further investigation to fully exploit its therapeutic capabilities. Continued research will be essential to validate its efficacy and safety in preclinical and clinical settings.
2287268-77-1 (2-[3-(2-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)